N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C22H26N2O2S
• Molecular Weight: 382.5 g/mol
• IUPAC Name: N-[(Z)-3-(cyclohexylamino)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H26N2O2S/c1-15-10-11-17(13-16(15)2)21(25)24-20(14-19-9-6-12-27-19)22(26)23-18-7-4-3-5-8-18/h6,9-14,18H,3-5,7-8H2,1-2H3,(H,23,26)(H,24,25)/b20-14-
• InChI Key: UIPTWHFQWBWPLP-ZHZULCJRSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NC3CCCCC3)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3CCCCC3)C

Description

N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide, also known as Compound 29, is a novel small molecule that has been synthesized and studied for its potential applications in scientific research. This compound has been found to exhibit promising properties that make it a potential candidate for further investigation.

Mechanism of Action

The mechanism of action of N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 involves the inhibition of certain enzymes and ion channels that are involved in various cellular processes. In cancer cells, N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 has been found to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. In neurons, N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 has been found to modulate the activity of certain ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation.
Biochemical and Physiological Effects:
N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In cancer cells, N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 has been found to induce cell cycle arrest and apoptosis, which are important for inhibiting tumor growth. In neurons, N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 has been found to modulate the activity of ion channels, which can affect neuronal function and pain sensation.

Advantages and Limitations for Lab Experiments

N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 has several advantages for lab experiments, including its ease of synthesis and its potential applications in cancer research and neuroscience. However, there are also limitations to using N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 in lab experiments, including its potential toxicity and the need for further investigation into its efficacy and safety.

Future Directions

There are several future directions for the study of N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29. In cancer research, future studies could investigate the potential of N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 as a therapeutic agent for various types of cancer. In neuroscience, future studies could investigate the potential of N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 as a modulator of ion channel activity for the treatment of pain and other neurological disorders. Additionally, future studies could investigate the safety and efficacy of N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 in vivo and in clinical trials.

Synthesis Methods

N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 can be synthesized through a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 3,4-dimethylbenzoyl chloride with cyclohexylamine to form the corresponding amide. This is followed by the reaction of the resulting amide with 2-thienylboronic acid in the presence of a palladium catalyst to form the vinylated product. The final step involves the carbonylation of the vinylated product to yield N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29.

Scientific Research Applications

N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 has been studied for its potential applications in various scientific research fields, including cancer research and neuroscience. In cancer research, N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 has been found to exhibit anti-tumor activity by inhibiting the growth of cancer cells. In neuroscience, N-[1-[(cyclohexylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 29 has been found to modulate the activity of certain ion channels, which are important for neuronal function.